Cas no 1018828-72-2 (8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid)

• Product Name: 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid
• CAS No: 1018828-72-2
• MF: C₉H₅F₃N₂O₂
• MW: 230.143412351608
• MDL: MFCD09995161
• CID: 1036301
• PubChem ID: 59443885
• Update Time: 2025-06-08

8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 8-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid
• 8-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylic acid hydrate
• 8-(Trifluoromethyl)imidazo-[1,2-a]pyridine-2-carboxylic acid
• IMidazo[1,2-a]pyridine-2-carboxylic acid, 8-(trifluoroMethyl)-
• DTXSID60732037
• MFCD09995161
• CS-0155561
• DB-095687
• 8-trifluoromethyl-imidazo[1,2-a]pyridine-2-carboxylic acid
• EN300-7413546
• D85440
• AKOS016000811
• 8-(Trifluoromethyl)imidazo[1,2-a]pyridine-2-carboxylicacid
• AS-8533
• 1018828-72-2
• SCHEMBL1583911
• Z3235021298
• 8-(trifluoromethyl)H-imidazo[1,2-a]pyridine-2-carboxylic acid
• 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid

• MDL： MFCD09995161
• Inchi： 1S/C9H5F3N2O2/c10-9(11,12)5-2-1-3-14-4-6(8(15)16)13-7(5)14/h1-4H,(H,15,16)
• InChI Key： QRXSLIVFFDRFEB-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CN2C=C(C(=O)O)N=C21)(F)F

Computed Properties

• Exact Mass: 230.03031189g/mol
• Monoisotopic Mass: 230.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Melting Point: ca 242℃

Additional information on 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid

Introduction to 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid (CAS No. 1018828-72-2)

8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid, identified by the CAS number 1018828-72-2, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a trifluoromethyl group at the 8-position and a carboxylic acid moiety at the 2-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The imidazo1,2-apyridine core is a fused bicyclic system consisting of an imidazole ring and a pyridine ring, which are connected at the 1 and 2 positions, respectively. This structural framework is highly versatile and has been extensively explored for its potential in modulating various biological targets. The trifluoromethyl-imidazo1,2-apyridine derivatives exhibit enhanced metabolic stability, lipophilicity, and binding affinity, which are critical factors in the design of novel therapeutic agents.

In recent years, 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid has been investigated for its pharmacological properties in several disease models. One of the most promising areas of research is its application in oncology. Preclinical studies have demonstrated that compounds derived from this scaffold can interact with key signaling pathways involved in cancer cell proliferation and survival. The trifluoromethyl group plays a crucial role in enhancing the binding affinity to biological targets by modulating the electronic distribution of the molecule. This has led to the development of several lead compounds that are currently undergoing further optimization for clinical trials.

Beyond oncology, 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid has shown potential in other therapeutic areas as well. For instance, researchers have explored its derivatives as inhibitors of enzymes implicated in inflammatory responses and neurodegenerative diseases. The carboxylic acid functionality at the 2-position provides a handle for further chemical modification, allowing for the synthesis of libraries of analogs with tailored biological activities. This flexibility has made it an attractive scaffold for structure-activity relationship (SAR) studies.

The synthesis of 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid involves multi-step organic transformations that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate imidazole and pyridine precursors, followed by functional group transformations such as halogenation and triflation. The introduction of the trifluoromethyl group is typically achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods.

Recent advances in computational chemistry have also contributed to the design and optimization of trifluoromethyl-imidazo1,2-apyridine derivatives. Molecular modeling techniques allow researchers to predict binding modes and affinity profiles before conducting experimental validations. This approach has significantly accelerated the drug discovery process by enabling rapid screening of virtual libraries and identification of promising candidates for further investigation.

In conclusion, 8-Trifluoromethyl-imidazo1,2-apyridine-2-carboxylic Acid (CAS No. 1018828-72-2) represents a compelling example of how structural modifications can enhance the pharmacological properties of heterocyclic compounds. Its unique combination of electronic and steric features makes it a valuable tool for developing novel therapeutic agents with applications ranging from oncology to inflammation and neurodegenerative disorders. As research in this area continues to evolve, it is likely that new derivatives will emerge with even greater efficacy and selectivity.